Cas no 2411221-87-7 (N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411221-87-7
• MF: C₁₇H₁₈Cl₂N₂O₃
• MW: 369.242422580719
• CID: 5414485
• PubChem ID: 165767572
• Update Time: 2025-06-27

N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411221-87-7
• Z2642792257
• N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26581666

• Inchi： 1S/C17H18Cl2N2O3/c1-2-15(23)21-8-6-11(7-9-21)17(24)20-10-14(22)16-12(18)4-3-5-13(16)19/h2-5,11H,1,6-10H2,(H,20,24)
• InChI Key： VLTJSYNSIIQWEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CNC(C1CCN(C(C=C)=O)CC1)=O)=O)Cl

Computed Properties

• Exact Mass: 368.0694478g/mol
• Monoisotopic Mass: 368.0694478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.5Ų

Additional information on N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide

Professional Introduction to N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411221-87-7)

N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide, identified by its CAS number 2411221-87-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide is characterized by its piperidine core, which is a common pharmacophore in many bioactive molecules. The presence of the 2,6-dichlorophenyl group and the prop-2-enoyl moiety introduces specific electronic and steric properties that contribute to its unique interaction with biological targets. This structural design has been strategically employed to enhance binding affinity and selectivity, which are critical factors in the development of effective drugs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide has emerged as a compound of interest due to its potential to modulate key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The dichlorophenyl group, in particular, has been shown to enhance lipophilicity and metabolic stability, which are desirable attributes for drug candidates.

The synthesis of N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the prop-2-enoyl group at the piperidine nitrogen adds a level of complexity to the synthesis but also contributes to the compound's overall bioactivity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired molecular architecture with high enantioselectivity.

Evaluation of the pharmacological properties of N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide has revealed its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammatory processes. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity without causing notable side effects. This makes it a promising candidate for further development into a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide has shown potential in oncology research. Studies indicate that it can inhibit the activity of kinases involved in cancer cell proliferation and survival. The dichlorophenyl group's ability to interact with aromatic residues in protein targets enhances binding affinity, leading to potent inhibitory effects. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

The compound's solubility profile has also been a focus of optimization efforts. Poor solubility can limit drug bioavailability and efficacy; therefore, modifications have been made to improve water solubility while maintaining biological activity. Strategies such as salt formation and prodrug design have been explored to enhance pharmacokinetic properties.

The role of computational chemistry in the study of N-[2-(2,6-dichlorophenyl)-2-oxoethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide cannot be overstated. Molecular modeling techniques have been utilized to predict binding modes and interactions with biological targets. These predictions have guided experimental efforts and helped in designing more effective derivatives. The integration of experimental data with computational insights has accelerated the discovery process significantly.

The future prospects for N-[2-(2,6-dichlorophenyl)-2-oxoethyl] -< strong >1-(prop - 2 - en o y l ) p i p e r i d i n e - 4 - car box am ide strong > include further clinical investigation to validate its therapeutic potential. Phase I clinical trials are planned to assess safety and pharmacokinetics in human subjects. If successful, this could pave the way for larger-scale trials targeting specific diseases.

The development of novel pharmaceuticals is a complex endeavor that requires collaboration across multiple disciplines. Researchers in organic chemistry, medicinal chemistry, pharmacology, and biotechnology have all contributed to advancing our understanding of N-[< strong > 24 11 22 1 - 8 7 - 7 strong >]. This interdisciplinary approach highlights the importance of innovative thinking and collaborative efforts in bringing new drugs to market.